Cas no 2229270-69-1 (2-(6-chloro-5-methylpyridin-3-yl)propan-2-yl(methyl)amine)

• Product Name: 2-(6-chloro-5-methylpyridin-3-yl)propan-2-yl(methyl)amine
• CAS No: 2229270-69-1
• MF: C₁₀H₁₅ClN₂
• MW: 198.692501306534
• CID: 6157476
• PubChem ID: 165655857
• Update Time: 2025-06-11

2-(6-chloro-5-methylpyridin-3-yl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloro-5-methylpyridin-3-yl)propan-2-yl(methyl)amine
• [2-(6-chloro-5-methylpyridin-3-yl)propan-2-yl](methyl)amine
• EN300-1994130
• 2229270-69-1

• Inchi： 1S/C10H15ClN2/c1-7-5-8(6-13-9(7)11)10(2,3)12-4/h5-6,12H,1-4H3
• InChI Key： JACQIJJTAQLBFM-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)C(C)(C)NC

Computed Properties

• Exact Mass: 198.0923762g/mol
• Monoisotopic Mass: 198.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-(6-chloro-5-methylpyridin-3-yl)propan-2-yl(methyl)amine

Research Brief on 2-(6-chloro-5-methylpyridin-3-yl)propan-2-yl(methyl)amine (CAS: 2229270-69-1): Recent Advances and Applications

The compound 2-(6-chloro-5-methylpyridin-3-yl)propan-2-yl(methyl)amine (CAS: 2229270-69-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine and amine functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research involves the compound's role as a potential modulator of neurotransmitter systems. Preliminary findings suggest that 2-(6-chloro-5-methylpyridin-3-yl)propan-2-yl(methyl)amine may interact with specific receptors in the central nervous system, offering therapeutic avenues for neurological disorders. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding affinity and selectivity, providing a foundation for further drug development.

In addition to its neurological applications, recent studies have explored the compound's potential in oncology. In vitro and in vivo experiments have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, possibly through the modulation of key signaling pathways. These findings highlight the versatility of 2-(6-chloro-5-methylpyridin-3-yl)propan-2-yl(methyl)amine and its potential as a multi-target therapeutic agent.

The synthesis of this compound has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for facilitating further preclinical and clinical studies, ensuring the compound's viability as a candidate for pharmaceutical development.

Despite these promising developments, challenges remain. The pharmacokinetic and toxicological profiles of 2-(6-chloro-5-methylpyridin-3-yl)propan-2-yl(methyl)amine require further investigation to ensure its safety and efficacy in human applications. Ongoing research aims to address these gaps, with a focus on optimizing its chemical structure and delivery mechanisms.

In conclusion, 2-(6-chloro-5-methylpyridin-3-yl)propan-2-yl(methyl)amine (CAS: 2229270-69-1) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its diverse therapeutic potential, coupled with recent advancements in synthesis and mechanistic understanding, positions it as a promising candidate for future drug development. Continued research efforts will be essential to fully realize its clinical applications and therapeutic benefits.